BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 3-Amino-4-
fluorobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-4-fluorobenzonitrile

Cat. No.: B1285375

This technical guide provides a concise overview of the fundamental physicochemical
properties of 3-Amino-4-fluorobenzonitrile, a chemical compound relevant to researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Compound Properties

3-Amino-4-fluorobenzonitrile is a substituted aromatic nitrile. Its structure incorporates a
benzene ring functionalized with an amino group, a fluorine atom, and a nitrile group. This
combination of functional groups makes it a valuable building block in medicinal chemistry and
material science.

Quantitative Data Summary

The key quantitative physicochemical properties of 3-Amino-4-fluorobenzonitrile are
summarized in the table below for easy reference.

Property Value Citations
Molecular Formula C7HsFN:2 [11121[3]
Molecular Weight 136.13 g/mol [1][2][3]
CAS Number 859855-53-1 [1][2]

Physicochemical Characteristics
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While detailed experimental protocols for specific applications of 3-Amino-4-
fluorobenzonitrile are proprietary and not broadly published, its general characteristics can be
inferred from available data. It is typically a solid at room temperature, appearing as a white to
off-white powder.[4] Its solubility in water is limited, but it is soluble in common organic solvents
such as dichloromethane, chloroform, and acetone.[4] For safe handling and to maintain its
chemical integrity, it should be stored in a cool, dry, and well-ventilated area in a tightly sealed
container, away from heat and incompatible substances like strong acids, bases, and oxidizing
agents.[4]

Logical Relationship of Compound Identifiers

The following diagram illustrates the logical flow from the compound's name to its structural
representation and resulting physicochemical properties.
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Fig. 1. Relationship between compound name, formula, and molecular weight.

Experimental Protocols

Detailed experimental protocols involving 3-Amino-4-fluorobenzonitrile are highly specific to
the research or synthesis being conducted and are typically developed in-house by research
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organizations. As such, standardized, publicly available experimental protocols for this
compound are not readily found. Researchers utilizing this compound would develop their own
methodologies based on the specific reaction or application they are investigating, such as
nucleophilic aromatic substitution or as a precursor in the synthesis of more complex
molecules. The synthesis of related compounds, such as 4-amino-3,5-difluorobenzonitrile, has
been described in the literature, providing a potential starting point for methodological
development.[5]

Signaling Pathways

Information regarding the direct interaction of 3-Amino-4-fluorobenzonitrile with specific
biological signaling pathways is not extensively documented in public research literature. Its
utility is primarily as a synthetic intermediate in the creation of novel molecules that may be
designed to target various biological pathways. The biological activity of any resulting molecule
would be dependent on the final structure and would require dedicated pharmacological and
biochemical studies to elucidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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